Cas no 1170818-09-3 (N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1170818-09-3
• MF: C₁₃H₁₀F₂N₄O₂S
• MW: 324.305907726288
• CID: 6147423
• PubChem ID: 43989294
• Update Time: 2025-06-07

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methylpyrazole-4-carboxamide
• F0600-2411
• 1170818-09-3
• AKOS024586320

• Inchi： 1S/C13H10F2N4O2S/c1-19-5-7(12(18-19)21-2)11(20)17-13-16-10-8(15)3-6(14)4-9(10)22-13/h3-5H,1-2H3,(H,16,17,20)
• InChI Key： CVSFAPVVFWUIME-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC(=CC1=2)F)F)NC(C1C(=NN(C)C=1)OC)=O

Computed Properties

• Exact Mass: 324.04925307g/mol
• Monoisotopic Mass: 324.04925307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.3Ų

Additional information on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1170818-09-3)

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, identified by its CAS number 1170818-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a benzothiazole core is particularly noteworthy, as this scaffold is frequently encountered in bioactive molecules and has demonstrated efficacy in various therapeutic applications. The substitution pattern, including the difluoro and methoxy groups, further enhances the compound's potential by introducing electronic and steric effects that can modulate its interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro substituents. The difluoro groups in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide are particularly significant, as they can improve metabolic stability, binding affinity, and overall pharmacokinetic properties. These attributes make the compound an attractive candidate for further investigation in the context of drug design and optimization.

The pyrazole moiety is another critical component of this molecule. Pyrazole derivatives are well-known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups around the pyrazole ring in N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide suggests that it may interact with various biological targets in a unique manner. This has prompted researchers to explore its potential as a lead compound for the development of new therapeutic agents.

The synthesis of N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves careful manipulation of reaction conditions and the use of specialized reagents to ensure high yield and purity. This complexity underscores the compound's structural sophistication and highlights the expertise required to produce it on a scalable basis.

In the realm of medicinal chemistry, the evaluation of novel compounds often involves rigorous testing to assess their biological activity and safety profile. Preliminary studies on N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide have shown promising results in vitro. These findings have sparked interest among researchers who are keen to explore its potential in vivo applications. Further experiments are ongoing to elucidate its mechanism of action and to identify any off-target effects that may need to be addressed.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-(4,6-difluoro-1,3-benzothiazol -2 -yl strong >)-< strong > 3 -methoxy - 1 -methyl - 1 H -pyrazole - 4 -carboxamide strong > . Molecular modeling studies have been employed to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into its binding affinity and specificity, guiding researchers toward optimizing its structure for enhanced efficacy.

The impact of fluorine substitution on the pharmacological properties of benzothiazole derivatives has been extensively studied. The presence of two fluorine atoms at positions 4 and 6 enhances the electron-withdrawing effect on the benzothiazole ring, which can influence its reactivity and interactions with biological molecules. This feature is particularly relevant in N-(< strong > 4 , 6 -difluoro - 1 , 3 -benzothiazol - 2 - yl strong > ) - < strong > 3 -methoxy - 1 -methyl - 1 H -pyrazole strong > carboxamide), where it may play a crucial role in determining its biological activity.

The methoxy group at position 3 on the pyrazole ring adds another layer of complexity to this molecule's structure. Methoxy substitution is known to influence both electronic properties and solubility characteristics. In N-(< strong > 4 , 6 -difluoro strong > ) - < strong > 3 -methoxy strong > ) pyrazole carboxamide), this group may contribute to stabilizing certain conformations or enhancing interactions with specific binding sites on biological targets.

Ongoing research efforts are focused on expanding the chemical space explored by compounds like N-(< strong > 4 , 6 -difluoro strong > ) benzothiazol ) pyrazole carboxamide). By modifying various functional groups within its structure or exploring different synthetic pathways for production efficiency improvements researchers hope identify new therapeutic applications for this promising molecule.

The future prospects for N-(< strong > 4 , 6 difluorobenzothiazol ) pyrazole carboxamide) look encouraging given both preliminary results so far as well as growing interest from pharmaceutical industry partners who recognize potential value these types advanced chemical entities bring table when developing next generation medicines aimed treating wide range diseases conditions affecting human health today tomorrow.